1-bromo-2-naphthyl dimethylcarbamate

• IUPAC Name: (1-bromonaphthalen-2-yl) N,N-dimethylcarbamate
• InChI: InChI=1S/C13H12BrNO2/c1-15(2)13(16)17-11-8-7-9-5-3-4-6-10(9)12(11)14/h3-8H,1-2H3
• InChI Key: LFIQVKLNAVCFNU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)OC1=C(C2=CC=CC=C2C=C1)Br
• Molecular Formula: C13H12BrNO2
• Molecular Weight: 294.14 g/mol

Description

1-Bromo-2-naphthyl dimethylcarbamate is a chemical compound that has garnered attention in scientific research due to its potential applications and intriguing chemical properties. Its synthesis, structure, and chemical behavior are subjects of study within organic chemistry and materials science.

Synthesis Analysis

The synthesis of 1-bromo-2-naphthyl dimethylcarbamate involves targeted chemical reactions that introduce the carbamate functional group to the 1-bromo-2-naphthyl scaffold. A notable method involves the reaction of 1-bromo-2-naphthol with carbamoyl chlorides under specific conditions to form the desired carbamate. The synthesis pathway is designed to achieve high yield and purity, often employing catalysts or specific reagents to direct the reaction efficiently (Shreder et al., 2012).

Mechanism of Action

Target of Action

It’s known that carbamate compounds often target enzymes such as acetylcholinesterase, which plays a crucial role in nerve signal transmission .

Mode of Action

Carbamates typically work by inhibiting the action of enzymes, leading to an accumulation of neurotransmitters at nerve endings .

Biochemical Pathways

Carbamates, in general, can affect the cholinergic pathway by inhibiting acetylcholinesterase, leading to an overstimulation of the nervous system .

Pharmacokinetics

Carbamates are generally well-absorbed in the body, widely distributed, metabolized primarily in the liver, and excreted in the urine .

Result of Action

The inhibition of acetylcholinesterase by carbamates can lead to an overstimulation of the nervous system, resulting in various physiological effects .

Action Environment

Environmental factors such as temperature, pH, and presence of other substances can influence the action, efficacy, and stability of the compound .

Safety and Hazards

This involves studying the compound’s toxicity, flammability, reactivity, and environmental impact. It includes understanding the precautions that need to be taken while handling, storing, and disposing of the compound.